Cas no 61953-19-3 (Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-)
61953-19-3 structure
Product Name:Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-
CAS No:61953-19-3
MF:C10H13NO4S2
MW:275.344520330429
CID:1632887
Update Time:2024-09-11
Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)-
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- Inchi: 1S/C10H13NO4S2/c1-11(2)17(14,15)7-4-5-9(16-3)8(6-7)10(12)13/h4-6H,1-3H3,(H,12,13)
- InChI Key: ZLLHUIJDPQCMLV-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(S(N(C)C)(=O)=O)=CC=C1SC
Computed Properties
- Exact Mass: 275.02869
Experimental Properties
- Density: 1.44±0.1 g/cm3(Predicted)
- Boiling Point: 441.9±55.0 °C(Predicted)
- PSA: 74.68
- pka: 3.16±0.10(Predicted)
Benzoic acid, 5-[(dimethylamino)sulfonyl]-2-(methylthio)- Related Literature
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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Sethuraman Sathyamoorthi,M. Kanagaraj,Murugavel Kathiresan J. Mater. Chem. A, 2016,4, 4562-4569
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Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
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